pentolame
pentolame
Brand Name:
Vulcanchem
CAS No.:
150748-24-6
VCID:
VC0132283
InChI:
InChI=1S/C23H35NO2/c1-23-12-11-19-18-8-6-17(26)15-16(18)5-7-20(19)21(23)9-10-22(23)24-13-3-2-4-14-25/h6,8,15,19-22,24-26H,2-5,7,9-14H2,1H3/t19-,20-,21+,22+,23+/m1/s1
SMILES:
CC12CCC3C(C1CCC2NCCCCCO)CCC4=C3C=CC(=C4)O
Molecular Formula:
C23H35NO2
Molecular Weight:
357.5 g/mol
pentolame
CAS No.: 150748-24-6
Main Products
VCID: VC0132283
Molecular Formula: C23H35NO2
Molecular Weight: 357.5 g/mol
| CAS No. | 150748-24-6 |
|---|---|
| Product Name | pentolame |
| Molecular Formula | C23H35NO2 |
| Molecular Weight | 357.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-17-(5-hydroxypentylamino)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C23H35NO2/c1-23-12-11-19-18-8-6-17(26)15-16(18)5-7-20(19)21(23)9-10-22(23)24-13-3-2-4-14-25/h6,8,15,19-22,24-26H,2-5,7,9-14H2,1H3/t19-,20-,21+,22+,23+/m1/s1 |
| Standard InChIKey | CYIRNKIFROUCMA-VROINQGHSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2NCCCCCO)CCC4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2NCCCCCO)CCC4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2NCCCCCO)CCC4=C3C=CC(=C4)O |
| Synonyms | 17 beta-(5'-hydroxy-1'-pentylamino)-1,3,5(10)-estratrien-3-ol pentolame |
| PubChem Compound | 10473548 |
| Last Modified | Nov 11 2021 |
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